5-dodecyl-1H-tetrazole
Description
5-Dodecyl-1H-tetrazole is a mono-substituted tetrazole derivative characterized by a dodecyl (C₁₂H₂₅) chain at the 5-position of the tetrazole ring. Tetrazoles, heterocyclic compounds with a five-membered ring containing four nitrogen atoms, are widely studied for their versatility in pharmaceuticals, materials science, and coordination chemistry . The substitution pattern (e.g., mono-, 1,5H-, or 2,5H-disubstituted) significantly influences their physicochemical and biological properties.
This contrasts with polar substituents like carboxylic acid surrogates (e.g., 5-(1H-tetrazol-5-yl)-1H-indole), which are used to improve metabolic stability in medicinal chemistry .
Properties
Molecular Formula |
C13H26N4 |
|---|---|
Molecular Weight |
238.37 g/mol |
IUPAC Name |
5-dodecyl-2H-tetrazole |
InChI |
InChI=1S/C13H26N4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-17-15-13/h2-12H2,1H3,(H,14,15,16,17) |
InChI Key |
BZPBWSWQQGPODG-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCC1=NNN=N1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Functional Differences
The table below summarizes key structural and functional differences between 5-dodecyl-1H-tetrazole and analogous compounds:
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